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Compound of Interest |

Compound Name: MeSA 2-O-b-D-glucoside-d3

Cat. No.: B15557165

Get Quote

\ J

Audience: Researchers, scientists, and drug development professionals.

Core Content: This technical guide provides comprehensive information on MeSA 2-O-f3-D-
glucoside-d3, a deuterium-labeled internal standard essential for accurate quantification of its
non-labeled counterpart in complex biological matrices. The guide covers its physicochemical
properties, detailed experimental protocols for its use in liquid chromatography-tandem mass
spectrometry (LC-MS/MS), and the biological significance of the analyte it is designed to
measure, including its role in plant and mammalian signaling pathways.

Core Compound Data

MeSA 2-O-3-D-glucoside-d3 (also known as MeSAG-d3) is the stable isotope-labeled analog of
Methyl Salicylate 2-O-B-D-glucoside. Stable isotope-labeled internal standards are the gold
standard in quantitative mass spectrometry, as they co-elute with the analyte and exhibit similar
ionization efficiency, effectively compensating for matrix effects and variations during sample
preparation and analysis.

Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15557165#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The fundamental properties of MeSA 2-O-3-D-glucoside-d3 are summarized below. A specific

CAS (Chemical Abstracts Service) number for this deuterated compound is not consistently

available from commercial suppliers and should be confirmed with the provider.

Property Value Citation(s)
Synonyms MeSAG-d3 [1]
Molecular Formula C14H15D30s [2]
Molecular Weight 317.31 g/mol [2]
CAS Number Not available [11[3114]
Appearance Typically a solid N/A
) >98% (Consult supplier's
Purity - ] N/A
Certificate of Analysis)
>99 atom % D (Consult
Isotopic Enrichment supplier's Certificate of N/A
Analysis)
Soluble in DMSO, Methanol
Solubility (Consult supplier's Certificate N/A
of Analysis)
Store at -20°C for long-term
Storage stability. (Consult supplier's [1]

Certificate of Analysis)

Biological Context and Application

The development and use of a deuterated standard for MeSA 2-O-f3-D-glucoside is driven by

the need to accurately measure its endogenous, non-labeled form. The parent compound, a

glycoside of methyl salicylate, is significant in both plant biology and mammalian

pharmacology.

Role in Plant Systemic Acquired Resistance (SAR)
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In plants, methyl salicylate (MeSA) is a critical mobile signal for Systemic Acquired Resistance
(SAR), a defense mechanism that provides long-lasting, broad-spectrum protection against
pathogens.[5] After a localized infection, salicylic acid (SA) is converted to the more volatile
MeSA, which travels through the phloem to distal, uninfected tissues.[6] In these systemic
tissues, MeSA is converted back to SA, activating defense-related genes. The glucosylation of
MeSA to form MeSA 2-O-3-D-glucoside is a key regulatory step, effectively inactivating the
signal and allowing for its storage.[7] The quantification of MeSA-glucoside is therefore crucial
for studying the dynamics of plant immune responses.

Role in Mammalian Anti-Inflammatory Pathways

Salicylates, including aspirin and its derivatives, are widely known for their anti-inflammatory,
analgesic, and antipyretic effects.[8] Their mechanism of action involves the modulation of key
inflammatory signaling pathways. One of the central pathways inhibited by salicylates is the
Nuclear Factor-kappa B (NF-kB) pathway.[8][9] NF-kB is a transcription factor that, upon
activation by pro-inflammatory stimuli like TNF-a, translocates to the nucleus and induces the
expression of genes for inflammatory cytokines, chemokines, and enzymes like COX-2.[10]
Salicylates can prevent the degradation of IkBa, the inhibitory protein that sequesters NF-kB in
the cytoplasm, thereby blocking its activation and subsequent pro-inflammatory gene
expression.[9] Methyl salicylate glycosides are studied as potential anti-inflammatory agents
that may offer similar efficacy with improved safety profiles.[10] Accurate measurement of these
compounds and their metabolites in plasma is vital for pharmacokinetic and pharmacodynamic
studies.

Experimental Protocols and Workflows

MeSA 2-O-3-D-glucoside-d3 is primarily used as an internal standard (IS) for quantification of
MeSA 2-O-3-D-glucoside by LC-MS/MS. Below are representative protocols for its application
in human plasma and plant tissue.

General Experimental Workflow

The typical workflow for using a stable isotope-labeled internal standard in a quantitative
bioanalytical method is a multi-step process designed to ensure accuracy and reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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